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material compatibility with selenium oxyfluoride

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Selenium oxyfluoride

CAS No.: 7783-43-9

Cat. No.: S13259567

Chemical Properties & Handling

The table below summarizes the key physical and chemical properties of selenium oxyfluoride based on the

available data [1].

Property Value

CAS Number 7783-43-9

Molecular Formula FOSe

Appearance Colorless liquid
Odor Pungent
Melting Point 15.0 °C
Boiling Point 126 °C

Density (at 21.5°C) 2.8 g/cm3

Reactivity Reacts with water, glass, and silicon [1]. Reacts violently with red phosphorus [1].
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Material Compatibility & Safe Handling Guide

The most critical information for your troubleshooting guide is that selenium oxyfluoride is highly reactive

and attacks common laboratory materials [1]. You must assume materials like glass are incompatible.

Experimental Handling Protocol

For researchers handling selenium oxyfluoride, follow this stringent protocol:

e Material Selection: Avoid all contact with glass, silicon-containing materials, and red phosphorus.
Select materials based on known resistance to highly corrosive fluorinating agents. The chart below
outlines the decision-making process for material selection and hazard control.

Start Material : i Avoid: Glass, Silicon, 2. Evaluate Select Corrosion- 3. Implement F(L:,I ?g?_:o'jzzeggsé
Selection Red Phosphorus Resistant Materials Spill i

Click to download full resolution via product page

e Personal Protective Equipment (PPE): Always work in a certified fume hood. Wear appropriate
acid- and chemical-resistant gloves (e.g., butyl rubber), chemical splash goggles, and a lab coat or
chemical-resistant apron.

e Spill Preparedness: Have a dedicated spill kit for hydrofluoric acid-generating compounds, including
calcium gluconate gel, which is a specific antidote for fluoride exposure.

Frequently Asked Questions

Q1: What are the immediate first aid measures for a selenium oxyfluoride exposure? Al: For skin
contact, remove contaminated clothing and immediately wash the affected area with copious amounts of
water for at least 15 minutes. Seek immediate medical attention, and inform them the compound can cause
fluoride poisoning. For eye contact, flush the eyes with water for at least 15 minutes and seek immediate

medical care.
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Q2: How should I store selenium oxyfluoride? A2: Store in a cool, well-ventilated area in a tightly sealed
container made of a compatible, corrosion-resistant material (e.g., certain metals or fluorinated polymers).

The container must be clearly labeled and kept away from any moisture or incompatible substances.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Selenium oxyfluoride | 7783-43-9 [amp.chemicalbook.com]

To cite this document: Smolecule. [material compatibility with selenium oxyfluoride]. Smolecule,
[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b13259567#material-

compatibility-with-selenium-oxyfluoride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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